Cas no 2171422-33-4 ((2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxypropanoic acid
• CAS No: 2171422-33-4
• MF: C₂₂H₂₄N₂O₇
• MW: 428.435166358948
• CID: 6358121
• PubChem ID: 165515080
• Update Time: 2025-11-07

(2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxypropanoic acid
• EN300-1512569
• (2S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-hydroxypropanoic acid
• 2171422-33-4

• Inchi： 1S/C22H24N2O7/c1-30-19(20(26)23-10-18(25)21(27)28)11-24-22(29)31-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-19,25H,10-12H2,1H3,(H,23,26)(H,24,29)(H,27,28)/t18-,19?/m0/s1
• InChI Key： KRPLPQGVNVBMNH-OYKVQYDMSA-N
• SMILES： O(C(NCC(C(NC[C@@H](C(=O)O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 428.15835111g/mol
• Monoisotopic Mass: 428.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxypropanoic acid

Comprehensive Analysis of (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxypropanoic acid (CAS No. 2171422-33-4)

In the realm of peptide synthesis and pharmaceutical intermediates, (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxypropanoic acid (CAS No. 2171422-33-4) stands out as a critical compound. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of therapeutic peptides and bioconjugates. Its unique structure, featuring a hydroxypropanoic acid backbone and methoxypropanamido side chain, makes it indispensable for researchers focusing on drug discovery and biomaterial engineering.

The growing interest in personalized medicine and targeted drug delivery systems has propelled the demand for high-purity peptide building blocks like this compound. Its CAS No. 2171422-33-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in modern biochemistry research. Recent studies highlight its role in synthesizing antimicrobial peptides and cancer-targeting agents, aligning with the current focus on antibiotic resistance and oncology therapeutics.

From a structural perspective, the compound's Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) provides temporary protection for the amino functionality during stepwise peptide assembly, while its hydroxypropanoic acid moiety offers a versatile handle for post-synthetic modifications. This dual functionality explains why it's a hot topic in peptide forum discussions and grant proposals related to biopharmaceutical development. Laboratories specializing in GPCR-targeting peptides or neuropeptide analogs particularly value its synthetic flexibility.

The quality control of CAS 2171422-33-4 is paramount, as even minor impurities can affect peptide folding and biological activity. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity, a fact emphasized in recent FDA guidelines for peptide-based drugs. This aligns with the pharmaceutical industry's increasing scrutiny of raw material traceability and CMC documentation requirements.

In green chemistry applications, researchers are exploring eco-friendly alternatives for Fmoc deprotection processes involving this compound. Such innovations respond to the sustainability trends dominating pharmaceutical manufacturing discussions. The compound's methoxypropanamido group also shows promise in prodrug design, particularly for enhancing oral bioavailability of peptide therapeutics - a major challenge addressed in recent drug delivery conferences.

For laboratory safety considerations, proper handling of (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxypropanoic acid requires standard organic solvent precautions, though its non-hazardous nature makes it preferable over many traditional peptide coupling reagents. This safety profile contributes to its popularity in academic core facilities and contract research organizations worldwide.

The future applications of CAS 2171422-33-4 may expand into nanomedicine and theranostic agents, as suggested by preliminary research combining its amino acid derivatives with quantum dots for molecular imaging. Such interdisciplinary approaches exemplify how this compound bridges traditional peptide chemistry with cutting-edge biomedical technologies, making it a recurring subject in high-impact journal publications and patent applications.